Cas no 1093278-53-5 (Disaccharides impurities)

• Product Name: Disaccharides impurities
• CAS No: 1093278-53-5
• MF: C₁₅H₁₈ClF₂N₅O₆
• MW: 437.78312921524
• CID: 4761617
• PubChem ID: 165367376
• Update Time: 2025-07-23

Disaccharides impurities Chemical and Physical Properties

Names and Identifiers

• Disaccharides impurities
• Clofarabine Impurity 10
• β-D-Arabinofuranosylamine, N-[2-chloro-9-(2-deoxy-2-fluoro-β-D-arabinofuranosyl)-9H-purin-6-yl]-2-deoxy-2-fluoro-
• Clofarabine Impurity 10Q: What is Clofarabine Impurity 10 Q: What is the CAS Number of Clofarabine Impurity 10

• Inchi： 1S/C15H18ClF2N5O6/c16-15-21-11(20-13-6(17)9(26)4(1-24)28-13)8-12(22-15)23(3-19-8)14-7(18)10(27)5(2-25)29-14/h3-7,9-10,13-14,24-27H,1-2H2,(H,20,21,22)/t4-,5-,6+,7+,9-,10-,13-,14-/m1/s1
• InChI Key： YNUCJEWTIBGQOS-MIPSCPIWSA-N
• SMILES： F[C@H]1[C@@H]([C@@H](CO)O[C@H]1N1C=NC2=C(N=C(Cl)N=C12)N[C@H]1[C@H]([C@H](O)[C@@H](CO)O1)F)O

Computed Properties

• Exact Mass: 437.0913673g/mol
• Monoisotopic Mass: 437.0913673g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 155Ų

Additional information on Disaccharides impurities

Comprehensive Analysis of Disaccharides Impurities (CAS No. 1093278-53-5): Applications, Detection, and Industry Trends

In the realm of carbohydrate chemistry, Disaccharides impurities (CAS No. 1093278-53-5) have garnered significant attention due to their role in pharmaceutical quality control, food science, and biotechnology. As a specialized reference standard, this compound is pivotal for identifying and quantifying trace-level contaminants in sugar-based formulations, particularly in injectable drugs and biologics where purity thresholds are stringent. The growing demand for high-purity disaccharides in mRNA vaccine stabilizers—a hot topic post-pandemic—has further amplified interest in characterizing related impurities like 1093278-53-5.

Analytical techniques such as HPLC-ELSD (Evaporative Light Scattering Detection) and LC-MS/MS are now routinely employed to detect Disaccharides impurities at ppm levels. Recent studies highlight its relevance in monitoring glycosylation patterns in monoclonal antibodies, addressing a key concern in biosimilar development. The compound’s structural features—a potential glycosidic linkage variant—make it a critical marker for assessing hydrolysis stability, a frequently searched topic in carbohydrate degradation studies.

From an industrial perspective, regulatory bodies like the FDA and EMA have tightened guidelines on oligosaccharide impurities in parenteral nutrition solutions, placing CAS No. 1093278-53-5 under scrutiny. Manufacturers increasingly seek certified reference materials (CRMs) to comply with ICH Q3C residual solvent limits, aligning with trending searches on "impurity profiling workflows." Notably, this impurity’s behavior in lyophilized formulations—a niche yet growing area—has sparked research into its crystallization kinetics under low-moisture conditions.

Emerging applications in prebiotic synthesis and gut microbiome research (a hotspot in 2024) have revealed unexpected interactions of Disaccharides impurities with microbial enzymes. This intersects with popular queries about "sugar excipient safety" and "fermentation byproducts." Advanced NMR studies of 1093278-53-5 now enable distinction between α/β anomeric configurations, crucial for glycan analysis in biopharmaceutical characterization—a subject dominating recent ACS symposium discussions.

Quality assurance protocols increasingly incorporate QbD (Quality by Design) principles for Disaccharides impurities monitoring, responding to industry demands for PAT (Process Analytical Technology) integration. The compound’s chromatographic retention behavior in HILIC columns—frequently searched by analytical chemists—has been meticulously documented to aid method development. Furthermore, its potential as a metabolic tracer in 13C-labeling studies opens new avenues in glycomics research.

Environmental considerations are also shaping the narrative around CAS No. 1093278-53-5. Recent publications explore its biodegradation pathways in wastewater treatment systems, tapping into the sustainability trend. This aligns with Google Scholar’s rising keywords like "green chromatography" and "eco-friendly impurity removal." The impurity’s stability under UV sterilization conditions—critical for aseptic processing—has become a benchmark parameter in sterile sugar production.

In conclusion, the multifaceted significance of Disaccharides impurities (CAS No. 1093278-53-5) spans analytical innovation, regulatory compliance, and cutting-edge therapeutic applications. Its study addresses pressing industry challenges while intersecting with trending scientific inquiries, making it a compound of enduring relevance in carbohydrate chemistry and beyond.